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Compound Focus: Gossypin

Cat. No.: S624988

Gossypin: Known Properties & Handling

CAS No.: 652-78-8

The table below summarizes the key physicochemical characteristics of gessypin based on published

research, which are critical for determining its storage conditions.

Property Description / Value

Citation

Chemical Name  2-(3,4-Dihydroxyphenyl)-3,5,7-trihydroxy-4-oxo-4H-chromen-8-yl b-D-
glucopyranoside

Physical Form Yellow crystalline solid powder

Melting Point 229-230 °C

Solubility Markedly soluble in water; less soluble in anhydrous organic solvents
and alcohol.

Hygroscopicity The powdered extract is hygroscopic (absorbs moisture from the air).

Incompatibilities  Strong oxidizers. Can cause skin, eye, and respiratory irritation.

Key Handling Implications:
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e Moisture Control: Due to its hygroscopic nature, gossypin must be stored in a moisture-proof

environment to prevent degradation and clumping [1].
¢ Solubility for Formulation: Its high water solubility can be advantageous for creating aqueous

solutions but also presents a challenge for purification and increases its potential for degradation in

solution [1].

Storage & Stability Guidelines

The following protocols are synthesized from general best practices for handling hygroscopic, labile

phytochemicals like gossypin.

Parameter Recommended Condition Rationale & Notes

Container Airtight, light-resistant container (e.g., amber Protects from moisture, air, and
glass vial). photodegradation.

Temperature 2-8°C (refrigerated) for long-term storage. For Low temperature slows kinetic

Environment

Form

Solution
Storage

short-term (days), room temperature in a
desiccator may be acceptable.

Inert atmosphere (e.g., under argon or nitrogen)
and/or in a desiccator.

Dry powder is more stable than solutions.

If a solution is necessary, prepare fresh. For

short-term hold (hours), keep at 2-8°C. Avoid
freeze-thaw cycles.

Advanced Formulation Strategies

degradation processes.

Prevents oxidative degradation
and moisture absorption.

Aqueous solutions are prone to
hydrolysis and microbial growth.

Stability data for gossypin in
solution is not well-established.

To overcome gossypin's stability and bioavailability limitations, researchers are exploring advanced drug

delivery systems. The table below summarizes one promising approach.
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Strategy Description Key Findings & Stability Data

| Proniosomal Gel | A dry, free-flowing powder that forms niosomes (vesicles) upon hydration. Used for
topical delivery. | Entrapment Efficiency: 81.3 - 95.5% [2]. Particle Size: Nano-sized (189.3 - 912.0 nm)
[2]. Physical Stability: No major changes in entrapment efficiency or particle size after 90 days of storage
[2]. | | Liposomal Formulation | Phospholipid-based vesicles encapsulating the drug. | Cited as a method to
improve oxidative stability in vivo [1]. | | Nanoparticles | General encapsulation at the nanoscale. | Reported

to successfully halt colony formation and growth in vitro better than the parent compound [1]. |

Here is a workflow for developing and testing a proniosomal gel formulation, based on the research cited:

© 2026 Smolecule. All rights reserved. 3/6 Tech Support


https://www.academia.edu/101794072/TOPICAL_DRUG_DELIVERY_OF_GOSSYPIN_FROM_PRONIOSOMAL_GEL_FORMULATIONS_IN_VITRO_EFFICACY_AGAINST_HUMAN_MELANOMA_CELLS_Original_Article
https://www.academia.edu/101794072/TOPICAL_DRUG_DELIVERY_OF_GOSSYPIN_FROM_PRONIOSOMAL_GEL_FORMULATIONS_IN_VITRO_EFFICACY_AGAINST_HUMAN_MELANOMA_CELLS_Original_Article
https://www.academia.edu/101794072/TOPICAL_DRUG_DELIVERY_OF_GOSSYPIN_FROM_PRONIOSOMAL_GEL_FORMULATIONS_IN_VITRO_EFFICACY_AGAINST_HUMAN_MELANOMA_CELLS_Original_Article
https://fjps.springeropen.com/articles/10.1186/s43094-023-00547-4
https://fjps.springeropen.com/articles/10.1186/s43094-023-00547-4
https://www.smolecule.com/products/s624988?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Root Cause Analysis & Performance Maximization

S m O | e C u | e Specifications & Pricing

[Start: Develop Proniosomal GeD

Greparation MethO(D

y

Composition:

- Non-ionic surfactants (Spans)
- Gossypin

- Other excipients

Particle Size Analysis Entrapment Efficiency (%EE)
(Target: nano-sized) (Target: >80%)

N

Stability & Efficacy Testing

Stability Study . In Vitro Efficacy
QMonitor PS and EE over 90 daySD Gn Vitro Drug Releasa Qe.g., on A-375 melanoma cells)

Click to download full resolution via product page

© 2026 Smolecule. All rights reserved. 4/6 Tech Support


https://www.smolecule.com/products/s624988?utm_src=pdf-body-img
https://www.smolecule.com/products/s624988?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Root Cause Analysis & Performance Maximization

S m O | e C u | e Specifications & Pricing

FAQs and Troubleshooting

Q1: What is the most critical factor to ensure when storing gossypin powder? The most critical factor is
protection from moisture. Because gossypin is hygroscopic, it must be stored in an airtight container,

ideally within a desiccator, to maintain its stability and purity [1].

Q2: Can I make a stock solution of gossypin and store it for later use? It is not recommended. While
short-term storage of a solution in a refrigerator for a few hours may be acceptable, gossypin's stability in
aqueous solution over the long term is not well-documented. For the best results, prepare solutions fresh

just before use [1].

Q3: The gossypin powder in my vial has clumped together. Does this mean it has degraded? Clumping
is a strong indicator that the powder has absorbed moisture from the environment. While it may not be fully
degraded, its potency could be compromised, and it would be prudent to obtain a new sample. For your next

sample, ensure it is stored with strict moisture control.

Q4: What analytical techniques are used to study gossypin's purity and stability? Common techniques
include High-Performance Liquid Chromatography (HPLC), HPTLC, Mass Spectroscopy (MS), and
Nuclear Magnetic Resonance (NMR) [1]. These methods can help identify the parent compound and any

degradation products.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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